Cas no 93395-30-3 (8-Epicrepiside E)

• Product Name: 8-Epicrepiside E
• CAS No: 93395-30-3
• MF: C₂₁H₂₈O₉
• MW: 424.441627502441
• CID: 1080709
• PubChem ID: 21636138
• Update Time: 2025-04-20

8-Epicrepiside E Chemical and Physical Properties

Names and Identifiers

• 8-Epicrepiside E
• 8-epi-Deacylcinaropicrin glucoside
• 8-Epidesacylcynaropicrin glucoside
• ACon1_002369
• (3aR,4R,6aR,8S,9aR,9bR)-4-hydroxy-3,6,9-trimethylidene-8-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
• InChI=1/C21H28O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h10-19,21-26H,1-6H2/t10-,11+,12-,13+,14-,15+,16+,17-,18+,19+,21+/m0/s1
• CHEMBL3622761
• XNFZJASXPNFCQW-CEJIZLNCSA-
• NCGC00169910-01
• BRD-K46744123-001-01-4
• 93395-30-3
• MEGxp0_000556
• AKOS032962707

• Inchi： 1S/C21H28O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h10-19,21-26H,1-6H2/t10-,11+,12-,13+,14-,15+,16+,17-,18+,19+,21+/m0/s1
• InChI Key： XNFZJASXPNFCQW-CEJIZLNCSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@@H](CC(=C)[C@@H]3C[C@@H](C(=C)[C@@H]3[C@@H]12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O

Computed Properties

• Exact Mass: 424.17300
• Monoisotopic Mass: 424.17333247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 708.5±60.0 °C at 760 mmHg
• Flash Point: 249.0±26.4 °C
• Solubility: Dissolution (55 g/l) (25 º C),
• PSA: 145.91000
• LogP: -1.21760
• Vapor Pressure: 0.0±5.1 mmHg at 25°C

8-Epicrepiside E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives